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Compound of Interest

Compound Name: Diethylphosphate

Cat. No.: B1235960

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of
diethylphosphate (CAS 598-02-7), a key metabolite of various organophosphate compounds.
This document is intended to be a valuable resource for researchers, scientists, and
professionals involved in drug development and toxicological studies.

Core Physicochemical Properties

The fundamental physicochemical characteristics of diethylphosphate are summarized below.
These properties are crucial for understanding its behavior in biological and environmental
systems.

Quantitative Data Summary
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Property Value Units Reference(s)
Molecular Formula C4H1104P [L1121031[4115]
Molecular Weight 154.1 g/mol [1I[2113114]1(5]
Melting Point 6 °C [L1121131[4115]
Boiling Point 203 °C [11[21[3][4][5]
80 @ 0.7 mmHg °C [61[7]
Density 1.29 glem? [L1121031[4115]
Water Solubility Soluble [6]181[°]
44.1 g/L (Predicted) [10][11]

1.42 + 0.50
pKa (Strongest Acidic) (Predicted) [2115][12]
1.95 (Predicted) [10][11]
logP 0.41 (Predicted) [10][11]
Refractive Index 1.4170 - 1.418 2141511 3][14][15]
Flash Point 91 °C (2131141513
Vapor Pressure 0.137 @ 25°C mmHg [13][15]

Experimental Protocols for Physicochemical
Properties

The determination of the physicochemical properties of chemical substances is standardized by
internationally recognized guidelines, primarily those developed by the Organisation for
Economic Co-operation and Development (OECD). These protocols ensure data consistency
and reliability across different laboratories.

Melting Point/Melting Range (OECD 102)

The melting point of diethylphosphate is determined using the capillary method as described
in OECD Guideline 102.[8][16]
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 Principle: A small, uniform sample of the substance is heated at a controlled rate in a
capillary tube. The temperatures at which the substance begins to melt and is completely
molten are recorded as the melting range.

o Apparatus: A melting point apparatus with a heating block and a means to control and
measure the temperature accurately, and glass capillary tubes.

e Procedure:

o A small amount of finely powdered diethylphosphate is packed into a capillary tube to a
height of 2-4 mm.

o The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated at a rapid rate to a temperature approximately 10°C below the
expected melting point.

o The heating rate is then reduced to 1-2°C per minute.

o The temperature at which the first drop of liquid appears is recorded as the start of the
melting range.

o The temperature at which the last solid particle disappears is recorded as the end of the
melting range.

Boiling Point (OECD 103)

The boiling point of diethylphosphate is determined using the ebulliometer method as outlined
in OECD Guideline 103.[4][13][17][18]

e Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals
the surrounding atmospheric pressure. The ebulliometer method involves measuring the
temperature of the boiling liquid and its vapor in equilibrium.

o Apparatus: An ebulliometer, which consists of a boiling flask, a condenser, and a
thermometer or thermocouple.

e Procedure:

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://www.benchchem.com/product/b1235960?utm_src=pdf-body
https://www.benchchem.com/product/b1235960?utm_src=pdf-body
https://lcslaboratory.com/boiling-point-laboratory-test-for-msds-development/
https://www.oecd.org/en/publications/test-no-103-boiling-point_9789264069541-en.html
https://www.oecd.org/en/publications/1995/07/test-no-103-boiling-point_g1gh28cb.html
https://www.laboratuar.com/en/testler/kimyasal-testler/oecd-103-kimyasallarin-testi---kaynama-noktasi-icin-standart-test-yontemi/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

[e]

The ebulliometer is filled with diethylphosphate.

o

The liquid is heated to its boiling point.

[¢]

The temperature of the vapor-liquid equilibrium is measured.

The observed boiling point is corrected to standard atmospheric pressure (101.325 kPa).

[¢]

Density (OECD 109)

The density of liquid diethylphosphate is determined using a pycnometer as described in
OECD Guideline 109.[2][19][20][21]

e Principle: Density is the mass of a substance per unit volume. The pycnometer method
involves determining the mass of a known volume of the liquid.

o Apparatus: A pycnometer (a glass flask with a precise volume), a balance, and a constant
temperature bath.

e Procedure:
o The empty pycnometer is weighed.

o The pycnometer is filled with diethylphosphate and placed in a constant temperature
bath until it reaches thermal equilibrium.

o The pycnometer is removed from the bath, and the volume is adjusted precisely.
o The filled pycnometer is weighed.

o The density is calculated by dividing the mass of the diethylphosphate by the volume of
the pycnhometer.

Water Solubility (OECD 105)

The water solubility of diethylphosphate is determined using the flask method as described in
OECD Guideline 105.[3][6][11][14][22]
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e Principle: A saturated solution of the substance in water is prepared, and the concentration of
the substance in the aqueous phase is determined analytically.

o Apparatus: A flask, a constant temperature shaker or stirrer, and an appropriate analytical
instrument (e.g., LC-MS/MS) for concentration measurement.

e Procedure:

An excess amount of diethylphosphate is added to a known volume of water in a flask.

o

[¢]

The flask is agitated at a constant temperature for a sufficient time to reach equilibrium.

[¢]

The solution is allowed to stand to separate any undissolved substance.

[e]

A sample of the clear aqueous solution is taken and the concentration of
diethylphosphate is determined using a validated analytical method.

Dissociation Constant in Water (pKa) (OECD 112)

The acid dissociation constant (pKa) of diethylphosphate is determined using the titration
method as outlined in OECD Guideline 112.[23][24][25]

e Principle: The pKa is the pH at which the concentrations of the acidic and basic forms of a
substance are equal. The titration method involves measuring the pH of a solution of the
substance as a strong base or acid is added.

o Apparatus: A pH meter, a buret, and a temperature-controlled vessel.
e Procedure:

A known concentration of diethylphosphate is dissolved in water.

[e]

The solution is titrated with a standardized solution of a strong base (e.g., NaOH).

o

[¢]

The pH of the solution is measured after each addition of the titrant.

[¢]

A titration curve (pH versus volume of titrant) is plotted.

[e]

The pKa is determined from the pH at the half-equivalence point.
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Biological Interactions and Signaling Pathways

Diethylphosphate is a metabolite of organophosphorus pesticides and has been shown to
exert biological effects, including the induction of oxidative stress and apoptosis. One of the key
signaling pathways implicated in these effects is the Mitogen-Activated Protein Kinase (MAPK)

pathway. [1][5][7][9][26]

Organophosphorus Compounds
(e.g., parent pesticides of Diethylphosphate)

Reactive Oxygen Species (ROS)
Generation

MAPKKK
(e.g., ASK1, MEKK)

MAPKK
(e.g., MKK3/6, MKK4/7, MEK1/2)

MAPK Family

Activation Activation

INK / p38

Cell Survival &
Proliferation

Apoptosis
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Caption: MAPK signaling pathway induced by organophosphorus compounds.

Experimental Workflow: Analysis of
Diethylphosphate in Urine

The quantification of diethylphosphate in urine is a common method for biomonitoring human
exposure to organophosphate pesticides. A typical analytical workflow using Ultra-Fast Liquid
Chromatography-Tandem Mass Spectrometry (UFLC-MS/MS) is presented below.[27][28][29]
[30][31]
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Caption: Analytical workflow for diethylphosphate in urine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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